Cas no 104620-40-8 (Heptanoic acid, 6,6-dimethyl-3-oxo-4-propyl-, methyl ester)

• Product Name: Heptanoic acid, 6,6-dimethyl-3-oxo-4-propyl-, methyl ester
• CAS No: 104620-40-8
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 1144950
• Update Time: 2024-07-27

Heptanoic acid, 6,6-dimethyl-3-oxo-4-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 6,6-dimethyl-3-oxo-4-propyl-, methyl ester

• Inchi： 1S/C13H24O3/c1-6-7-10(9-13(2,3)4)11(14)8-12(15)16-5/h10H,6-9H2,1-5H3
• InChI Key： QIKSDECHQRLRQB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(=O)C(CCC)CC(C)(C)C

Experimental Properties

• Density: 0.935±0.06 g/cm3(Predicted)
• Boiling Point: 250.9±8.0 °C(Predicted)
• pka: 10.47±0.46(Predicted)